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The 15-PGDH Enzyme and Its Therapeutic Relevance

15-Hydroxyprostaglandin Dehydrogenase (15-PGDH) is a key enzyme responsible for inactivating

prostaglandin E2 (PGE2) by oxidizing its 15(S)-hydroxyl group [1] [2]. As PGE2 is a signaling molecule

involved in processes like tissue repair, inflammation, and cell proliferation, 15-PGDH acts as a critical

regulator of its biological effects [1] [3].

Inhibiting 15-PGDH to increase PGE2 levels has emerged as a promising therapeutic strategy for several

conditions, as summarized in the table below.

Condition Effect of 15-PGDH Inhibition Key Findings / Mechanism

Sarcopenia (age-

related muscle
wasting)

Rejuvenates aged muscle

mass and strength [1]

Increases PGE2; improves mitochondrial

function, autophagy; reduces TGF-β signaling
and ubiquitin-proteasome activity [1].

Pulmonary
Fibrosis

Reduces fibrosis, improves
lung function, and increases

survival in mice [3]

Increases PGE2; disrupts TGF-β signaling;
inhibits myofibroblast differentiation and

extracellular matrix (ECM) remodeling [3].

Cancer 15-PGDH itself is recognized

as a tumor suppressor [4] [5].

Overexpression inhibits cancer cell growth,

induces cell cycle arrest, and inhibits Epithelial-
Mesenchymal Transition (EMT) [4].
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Experimental Evidence for 15-PGDH Inhibition

Substantial research, including in vivo studies with small-molecule inhibitors, validates 15-PGDH as a drug

target.

In Vivo Efficacy: A small molecule inhibitor, (+)SW033291, binds 15-PGDH with high affinity,

increases tissue PGE2 levels, and has shown therapeutic benefits in mouse models of sarcopenia
and pulmonary fibrosis [1] [3].

Structural Biology: The crystal structure of human 15-PGDH has been solved, which facilitates
structure-based drug design [6]. Very recent studies (2025) have solved co-crystal structures of 15-

PGDH bound to novel small molecule inhibitors, identifying key features for drug potency [7].

A Generalized Workflow for Characterizing 15-PGDH
Inhibitors

The methodology for evaluating 15-PGDH inhibitors typically follows a multi-step process, from

biochemical assays to in vivo validation, as outlined below.
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In Vitro Characterization

In Vivo Validation

Start: Identify Inhibitor Candidate

Biochemical Assay
• Measure 15-PGDH enzyme activity

• Determine IC₅₀

Cellular Assays
• Assess PGE₂ level increase

• Check cell proliferation/migration

Structural Analysis
• X-ray crystallography

• Determine binding mode

Animal Disease Models
• Evaluate efficacy (e.g., fibrosis, muscle mass)

• Monitor survival/weight

Mechanistic Studies
• Analyze target pathways

• Verify PGE₂ increase in tissue

Lead Compound

Click to download full resolution via product page

Generalized workflow for 15-PGDH inhibitor characterization
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Inhibition of prostaglandin-degrading enzyme 15 - PGDH rejuvenates... [pubmed.ncbi.nlm.nih.gov]

2. sinobiological.com/resource/ 15 - pgdh [sinobiological.com]

3. Therapeutic targeting of 15 - PGDH murine pulmonary fibrosis in [nature.com]

4. The effects of 15 - PGDH overexpression on cellular processes | CMAR [dovepress.com]

5. Role of -hydroxyprostaglandin dehydrogenase down-regulation on... [e-cmh.org]

6. RCSB PDB - 2 GDZ: Crystal structure of 15 -hydroxyprostaglandin... [rcsb.org]

7. RCSB PDB - 9PFL: Crystal structure of human 15 - PGDH complex... in [rcsb.org]

To cite this document: Smolecule. [15-PGDH-IN-2 discovery and initial characterization]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12860189#15-pgdh-in-2-

discovery-and-initial-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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